Cas no 2171959-96-7 (1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171959-96-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6394190
• PubChem ID: 165608443
• Update Time: 2025-05-24

1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• 1-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1510062
• 2171959-96-7

• Inchi： 1S/C28H34N2O5/c31-25(30-19-28(26(32)33)15-7-8-16-28)14-2-1-9-17-29-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,24H,1-2,7-9,14-19H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SEOUENSJLZRYPR-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid

1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171959-96-7, known as 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopentane ring, a hexanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the versatility of this compound in applications ranging from drug delivery systems to advanced materials development. For instance, researchers have explored the use of this compound in the creation of biocompatible polymers, which can be tailored for specific biomedical applications such as tissue engineering or drug delivery vehicles. The cyclopentane ring within the molecule contributes to its structural stability, making it an ideal candidate for such applications.

The hexanamide group present in the compound plays a crucial role in determining its physical and chemical properties. This group enhances the molecule's solubility in organic solvents, which is advantageous for various synthetic processes. Moreover, the presence of the Fmoc group allows for precise control over the reactivity of the amine functionality during synthesis, enabling chemists to incorporate this compound into more complex molecular architectures.

One of the most promising areas of research involving this compound is its potential use in catalytic systems. Scientists have investigated its ability to act as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity compared to traditional ligands. This advancement could pave the way for more efficient and selective industrial processes, particularly in the pharmaceutical and agrochemical industries.

In addition to its chemical applications, this compound has also garnered attention in materials science due to its unique mechanical properties. Studies have shown that polymers incorporating this compound exhibit improved tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace materials or advanced electronics.

The synthesis of 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of the Fmoc group during synthesis ensures that the amine functionality remains protected until the final stages of the reaction, allowing for greater control over the reaction pathway.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. The ability to modify the structure of this compound to suit specific applications underscores its importance as a versatile building block in modern chemistry.

In conclusion, 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid represents a cutting-edge material with vast potential across multiple disciplines. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers and industry professionals alike. As advancements continue to be made in its synthesis and application, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.